Cas no 61470-01-7 (Benzenesulfonamide, 2-methyl-N-phenyl-5-(1-piperidinylazo)-)

61470-01-7 structure
Product name:Benzenesulfonamide, 2-methyl-N-phenyl-5-(1-piperidinylazo)-
Benzenesulfonamide, 2-methyl-N-phenyl-5-(1-piperidinylazo)- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, 2-methyl-N-phenyl-5-(1-piperidinylazo)-
- 2-methyl-N-phenyl-5-(piperidin-1-yldiazenyl)benzenesulfonamide
- DTXSID00817155
- 61470-01-7
- 2-Methyl-N-phenyl-5-[(E)-(piperidin-1-yl)diazenyl]benzene-1-sulfonamide
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- Inchi: InChI=1S/C18H22N4O2S/c1-15-10-11-17(19-21-22-12-6-3-7-13-22)14-18(15)25(23,24)20-16-8-4-2-5-9-16/h2,4-5,8-11,14,20H,3,6-7,12-13H2,1H3
- InChI Key: FXJDTIBMJLZWAG-UHFFFAOYSA-N
- SMILES: CC1=C(C=C(C=C1)N=NN2CCCCC2)S(=O)(=O)NC3=CC=CC=C3
Computed Properties
- Exact Mass: 358.14656
- Monoisotopic Mass: 358.14634713g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.5Ų
- XLogP3: 4.3
Experimental Properties
- PSA: 74.13
Benzenesulfonamide, 2-methyl-N-phenyl-5-(1-piperidinylazo)- Related Literature
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1. Stabilization and compressive strain effect of AuCu core on Pt shell for oxygen reduction reaction†Jinhua Yang,Xiaojun Chen,Xianfeng Yang,Jackie Y. Ying Energy Environ. Sci., 2012,5, 8976-8981
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Tian Wen,Jian Zhang CrystEngComm, 2016,18, 218-221
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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Alain Mayer,Adrian Häberli,Christian J. Leumann Org. Biomol. Chem., 2005,3, 1653-1658
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Lukas Mai,Nils Boysen,Ersoy Subaşı,Teresa de los Arcos,Detlef Rogalla,Guido Grundmeier,Claudia Bock,Hong-Liang Lu,Anjana Devi RSC Adv., 2018,8, 4987-4994
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